Cas no 94851-02-2 (Ethanol, 2-[(2,2-diethoxyethyl)amino]-)

• Product name: Ethanol, 2-[(2,2-diethoxyethyl)amino]-
• CAS No: 94851-02-2
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 735167
• PubChem ID: 54225364

Ethanol, 2-[(2,2-diethoxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(2,2-diethoxyethyl)amino]-
• 2-(2,2-diethoxyethylamino)ethanol
• AKOS017531246
• 94851-02-2
• 2-[(2,2-Diethoxyethyl)amino]ethan-1-ol
• DTXSID00709884
• SCHEMBL24307670

• Inchi： InChI=1S/C8H19NO3/c1-3-11-8(12-4-2)7-9-5-6-10/h8-10H,3-7H2,1-2H3
• InChI Key： QFLUBGIBHYVAEP-UHFFFAOYSA-N
• SMILES： CCOC(CNCCO)OCC

Computed Properties

• Exact Mass: 177.13649347g/mol
• Monoisotopic Mass: 177.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.7Ų